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Compound of Interest

Compound Name: 2-Ethyl-1-pentene

Cat. No.: B13815229 Get Quote

An In-depth Technical Guide to 2-Ethyl-1-Pentene

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-ethyl-1-pentene, tailored for researchers, scientists, and professionals in drug

development. It includes tabulated quantitative data, detailed experimental protocols, and a

logical relationship diagram to illustrate its core characteristics.

Core Chemical and Physical Properties
2-Ethyl-1-pentene, with the CAS number 3404-71-5, is an unsaturated hydrocarbon belonging

to the alkene family.[1] Its structure consists of a five-carbon chain with a double bond at the

first carbon position and an ethyl group attached to the second carbon.[2]
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Property Value

Molecular Formula C7H14[3][4][5][6]

Molecular Weight 98.19 g/mol [3][5]

CAS Number 3404-71-5[1][4][5][7]

IUPAC Name 2-ethylpent-1-ene[1]

Synonyms 3-Methylenehexane, 1-Pentene, 2-ethyl-[4]

Canonical SMILES CCCC(=C)CC[4]

InChI Key TWCRBBJSQAZZQB-UHFFFAOYSA-N[1][4][8]

Physical Properties
The physical state of 2-ethyl-1-pentene is a colorless liquid.[4] Key physical data are

summarized below.

Property Value

Density 0.703 - 0.708 g/cm³[5][7][8]

Boiling Point 85.4 - 94 °C at 760 mmHg[5][7][9]

Melting Point -105.15 °C[5][7][9]

Vapor Pressure 62.2 mmHg at 25°C[7][9]

Refractive Index 1.4020 - 1.405[5][7][8]

Solubility
Insoluble in water; Soluble in alcohol, ether,

acetone, and benzene.[10][11]

Octanol/Water Partition Coefficient (LogP) 2.75 - 3.5[3][7]

Reactivity and Safety
Reactivity Profile
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As an alkene, 2-ethyl-1-pentene's reactivity is dominated by the presence of the carbon-

carbon double bond.

Addition Reactions: It undergoes typical alkene reactions. For instance, it reacts with

bromine (Br2) in a bromination reaction and with hydrogen (H2) in the presence of a

palladium-on-carbon (Pd/C) catalyst for hydrogenation.[12][13] It can also undergo

hydroboration-oxidation with reagents like diborane (R2BH) followed by hydrogen peroxide

(H2O2) and a base.[13][14]

Polymerization: In the presence of certain catalysts, such as acids, 2-ethyl-1-pentene can

undergo exothermic addition polymerization.[10]

Oxidizing and Reducing Agents: It may react vigorously with strong oxidizing agents and can

react exothermically with reducing agents to release hydrogen gas.[10]

Hazard Information
2-Ethyl-1-pentene is a highly flammable liquid.[10] Its vapors can be irritating.[10] It is

classified as a dangerous fire hazard when exposed to heat, flames, or oxidizers.[11]

Experimental Protocols
Synthesis
A documented synthesis route for 2-ethyl-1-pentene involves the dehydration of an alcohol.

Method: Dehydration of heptan-4-ol.

Procedure: Heptan-4-ol is passed over a catalyst at high temperatures (e.g., 398 °C).[7] This

elimination reaction produces a mixture of alkene isomers, including 2-ethyl-1-pentene,

hept-3-ene, and 2-methyl-2-hexene.[7] The desired product must then be separated from this

mixture.

Purification
For purification of 2-ethyl-1-pentene from a reaction mixture:

Protocol:
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Wash the crude product with a 10N aqueous sodium hydroxide (NaOH) solution to remove

any acidic impurities.

Follow with a water wash to remove residual NaOH and any water-soluble impurities.

Dry the separated organic layer using a suitable drying agent, such as anhydrous calcium

chloride (CaCl2).

Filter to remove the drying agent.

Perform fractional distillation to isolate the pure 2-ethyl-1-pentene, taking advantage of its

specific boiling point.[11]

Analysis
Gas chromatography (GC) is a standard method for analyzing the purity of 2-ethyl-1-pentene
and separating it from its isomers.

Technique: Gas Chromatography.

Parameter: The Kovats retention index is a key parameter for identification.

Observed Values: On a standard non-polar column, the Kovats retention index for 2-ethyl-1-
pentene is reported to be in the range of 689 to 690.[3][15][16]

Visualizations
The following diagram illustrates the key structural and property relationships of 2-ethyl-1-
pentene.
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Caption: Structural features and properties of 2-ethyl-1-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13815229?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13815229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

